Cas no 39484-65-6 (1H-1,2,4-Triazole,5-(2-propen-1-ylthio)-)

• Product Name: 1H-1,2,4-Triazole,5-(2-propen-1-ylthio)-
• CAS No: 39484-65-6
• MF: C₅H₇N₃S
• MW: 141.194178819656
• MDL: MFCD01568304
• CID: 297973
• PubChem ID: 3772658
• Update Time: 2025-04-19

1H-1,2,4-Triazole,5-(2-propen-1-ylthio)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole,5-(2-propen-1-ylthio)-
• 1H-1,2,4-Triazole,3-(2-propenylthio)- (9CI)
• 3-(2-Propen-1-ylthio)-1H-[1,2,4]-triazole
• 3-Allylthio-1,2,4-triazole
• MFCD01568304
• 5-prop-2-enylsulfanyl-1H-1,2,4-triazole
• 39484-65-6
• 3-(allylsulfanyl)-1H-1,2,4-triazole
• SCHEMBL9255069
• AKOS006223935
• 1N-567S
• 3-allylthio-4h-1,2,4-triazole
• AKOS002665341
• LUBFSLIXLFBXNB-UHFFFAOYSA-N
• AKOS015992250
• SCHEMBL251258
• 3-allylsulfanyl-1,2,4-triazole
• 1H-1,2,4-Triazole,3-(2-propenylthio)-(9CI)
• 3-(prop-2-en-1-ylsulfanyl)-1H-1,2,4-triazole

• MDL： MFCD01568304
• Inchi： 1S/C5H7N3S/c1-2-3-9-5-6-4-7-8-5/h2,4H,1,3H2,(H,6,7,8)
• InChI Key： LUBFSLIXLFBXNB-UHFFFAOYSA-N
• SMILES： S(C1=NC=NN1)CC=C

Computed Properties

• Exact Mass: 141.036
• Monoisotopic Mass: 141.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 96.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• PSA: 66.87000
• LogP: 1.08280